Cas no 207742-80-1 (Tributyl borate-10B)

• Product Name: Tributyl borate-10B
• CAS No: 207742-80-1
• MF: [CH₃(CH₂)₃O]₃₁₀B
• MW: 230.15
• CID: 910514
• PubChem ID: 24866772
• Update Time: 2025-05-26

Tributyl borate-10B Chemical and Physical Properties

Names and Identifiers

• tributyl borate
• Tributoxyborane-10B
• Tributyl (~10~B)borate
• CID 16212785
• TRIBUTYL BORATE-10B, 98 ATOM % 10B
• Boric acid (H310BO3), tributyl ester
• Tri-n-butylborate 10B
• ributylborate
• Tributyl borate-10b,98 atom % 10b
• Tributyl borate-10B
• EX-A4332
• DTXSID70583698
• 207742-80-1

• MDL： MFCD00192511
• Inchi： 1S/C12H27BO3/c1-4-7-10-14-13(15-11-8-5-2)16-12-9-6-3/h4-12H2,1-3H3/i13-1
• InChI Key： LGQXXHMEBUOXRP-HSGWXFLFSA-N
• SMILES： O([10B](OCCCC)OCCCC)CCCC

Computed Properties

• Exact Mass: 229.2089566g/mol
• Monoisotopic Mass: 229.2089566g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 0.85 g/mL at 25 °C(lit.)
• Melting Point: −70 °C (lit.)
• Boiling Point: 230-235 °C(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.408(lit.)

Tributyl borate-10B Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Additional information on Tributyl borate-10B

Comprehensive Overview of Tributyl borate-10B (CAS No. 207742-80-1): Properties, Applications, and Innovations

Tributyl borate-10B, identified by its CAS No. 207742-80-1, is a specialized organoboron compound gaining traction in advanced scientific and industrial applications. This compound is an isotopically enriched form of tributyl borate, where the boron-10 (10B) isotope plays a critical role in enhancing its performance in niche fields. With the growing demand for high-precision boron reagents and isotope-labeled compounds, Tributyl borate-10B has emerged as a key material in sectors like pharmaceuticals, electronics, and energy storage.

The unique properties of Tributyl borate-10B stem from its molecular structure, which combines three butyl groups with a boron-10 center. This configuration offers exceptional stability and reactivity, making it ideal for cross-coupling reactions and catalysis. Researchers are particularly interested in its role in neutron capture therapy (NCT), a cutting-edge medical treatment for certain conditions. The 10B isotope’s ability to absorb neutrons efficiently makes this compound a promising candidate for targeted therapies, aligning with the current focus on precision medicine.

In the electronics industry, Tributyl borate-10B is valued for its use in semiconductor doping and thin-film deposition. As the demand for high-performance electronic materials grows, this compound’s ability to modify electrical properties at the atomic level has garnered significant attention. Additionally, its application in energy storage systems, such as advanced batteries, highlights its versatility in addressing modern challenges like renewable energy integration and sustainable technology.

From a synthetic chemistry perspective, Tributyl borate-10B serves as a versatile boron source for producing other boron-containing compounds. Its compatibility with various reaction conditions and solvents makes it a preferred choice for laboratories focused on organic synthesis and material science. The compound’s low toxicity and ease of handling further contribute to its appeal in research settings.

Recent advancements in green chemistry have also spotlighted Tributyl borate-10B as a potential eco-friendly alternative in certain processes. Its ability to reduce waste and improve reaction efficiency aligns with global efforts to minimize environmental impact. This aspect resonates with industries seeking sustainable chemical solutions, a topic frequently searched by professionals and academics alike.

In summary, Tributyl borate-10B (CAS No. 207742-80-1) is a multifaceted compound with applications spanning healthcare, electronics, and sustainable technology. Its unique isotopic properties and reactivity profile position it as a valuable tool in both research and industrial settings. As innovations in boron chemistry continue to evolve, this compound is poised to play an even greater role in addressing contemporary scientific and technological challenges.